1-(2,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine

• IUPAC Name: 1-[(2,4-dimethoxyphenyl)methyl]-4-(2-ethoxyphenyl)piperazine
• InChI: InChI=1S/C21H28N2O3/c1-4-26-20-8-6-5-7-19(20)23-13-11-22(12-14-23)16-17-9-10-18(24-2)15-21(17)25-3/h5-10,15H,4,11-14,16H2,1-3H3
• InChI Key: IHSMILQMJYCGHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

1-(2,4-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine, commonly known as 2C-E, is a synthetic psychoactive substance belonging to the phenethylamine class. It was first synthesized by Alexander Shulgin in 1977 and gained popularity as a recreational drug in the early 2000s. However,

Mechanism of Action

2C-E acts as a serotonin receptor agonist, primarily targeting the 5-HT2A receptor. This results in an increase in serotonin activity in the brain, leading to altered perception, mood, and cognition.
Biochemical and Physiological Effects:
The effects of 2C-E on the brain and body include altered sensory perception, changes in mood and thought patterns, and increased heart rate and blood pressure. These effects can last for several hours and may vary depending on the dose and individual.

Advantages and Limitations for Lab Experiments

2C-E has been used in neuroscience research as a tool to study the brain's serotonin system. Its ability to selectively target the 5-HT2A receptor makes it a useful tool for studying the role of serotonin in various brain functions. However, the recreational use of 2C-E and its legal status in many countries may limit its availability for research purposes.

Future Directions

There are several potential future directions for research on 2C-E. One area of interest is its potential therapeutic applications, particularly in the treatment of mental health disorders. Further research is needed to determine the safety and efficacy of using 2C-E in a clinical setting. Additionally, more research is needed to fully understand the mechanisms underlying the effects of 2C-E on the brain and body. This may lead to the development of new treatments for a range of neurological and psychiatric disorders.

Scientific Research Applications

2C-E has been studied for its potential therapeutic applications, particularly in the treatment of mental health disorders such as depression and anxiety. It has also been studied for its potential use in neuroscience research as a tool to study the brain's serotonin system.